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Compound of Interest

Compound Name: 2-Cyclopenten-1-OL

Cat. No.: B1584729

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 2-
Cyclopenten-1-ol, a cyclic alcohol of interest in various research and development
applications. The information presented herein is intended to support laboratory work and
process development by providing accurate data on its boiling point and density, alongside
established experimental protocols for their determination.

Physical Properties of 2-Cyclopenten-1-ol

The physical characteristics of a compound are critical for its handling, purification, and use in
chemical synthesis. The boiling point and density are fundamental properties that inform
distillation procedures, reaction setup, and solvent selection.

Data Summary

The table below summarizes the reported values for the boiling point and density of 2-
Cyclopenten-1-ol. It is important to note the variations in reported values, which can arise from
differences in experimental conditions and measurement precision.
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Physical Property Value Conditions
Boiling Point 140 °C[1] at 760 mmHg
144.8 °C at 760 mmHg

Density 0.9815 g/cm?3[1] at 20 °C
1.092 g/cm3 Not Specified

Experimental Protocols

Accurate determination of physical properties is paramount for reproducible scientific research.
The following sections detail standard methodologies for measuring the boiling point and
density of liquid organic compounds like 2-Cyclopenten-1-ol.

Determination of Boiling Point

The capillary method, utilizing either a Thiele tube or an aluminum block apparatus, is a
common and reliable technique for determining the boiling point of a small quantity of a liquid.

[1][]

Principle: Aliquid's boiling point is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[3][4][5] In the capillary method, this is observed as the point
where a continuous stream of bubbles emerges from an inverted capillary tube submerged in
the heated liquid, and upon slight cooling, the liquid is drawn back into the capillary.[2][3][4][5]

Apparatus:

Thiele tube or aluminum block heating apparatus

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)
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e Stand and clamp

Procedure (Thiele Tube Method):

e A small amount of 2-Cyclopenten-1-ol is placed in the fusion tube.[1]

o Acapillary tube, sealed at one end, is inverted and placed inside the fusion tube containing
the sample.[1][2]

o The fusion tube is attached to a thermometer, ensuring the sample and the thermometer
bulb are at the same level.[1]

e The assembly is clamped and immersed in the oil of a Thiele tube.

e The side arm of the Thiele tube is gently and uniformly heated.[2]

o Observe the capillary tube. The temperature at which a rapid and continuous stream of
bubbles emerges from the open end of the capillary is noted.[1][4]

e The heat is removed, and the apparatus is allowed to cool slowly.

e The boiling point is the temperature recorded the moment the bubbling stops and the liquid
just begins to enter the capillary tube.[2][3]

Determination of Density

Several methods are available for determining the density of a liquid, each with its own level of
precision and sample volume requirement. Common methods include pycnometry, hydrometry,
and the use of oscillating U-tube density meters.[6][7]

Principle: Density is defined as the mass of a substance per unit volume. Experimental
methods, therefore, involve the precise measurement of both the mass and volume of a
sample.

Apparatus (Pycnometry Method):

e Pycnometer (a glass flask with a precise, known volume)
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Analytical balance

Thermostatic bath

Procedure (Pycnometry Method):

The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed.
The pycnometer is filled with 2-Cyclopenten-1-ol, ensuring no air bubbles are trapped.

The filled pycnometer is placed in a thermostatic bath to bring the liquid to the desired
temperature (e.g., 20 °C).

The volume is adjusted precisely to the calibration mark on the pycnometer. Any excess
liquid is carefully removed.

The pycnometer is removed from the bath, wiped dry, and its total mass is accurately
weighed.

The mass of the 2-Cyclopenten-1-ol sample is calculated by subtracting the mass of the
empty pycnometer.

The density is calculated by dividing the mass of the sample by the known volume of the
pycnometer.

Logical Relationship of Physical Properties

The following diagram illustrates the direct relationship between the chemical compound, 2-

Cyclopenten-1-ol, and its fundamental physical properties discussed in this guide.

2-Cyclopenten-1-ol

Boiling Point

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1584729?utm_src=pdf-body
https://www.benchchem.com/product/b1584729?utm_src=pdf-body
https://www.benchchem.com/product/b1584729?utm_src=pdf-body
https://www.benchchem.com/product/b1584729?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Relationship between 2-Cyclopenten-1-ol and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 2-
Cyclopenten-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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